7-(2-Chlorophenyl)-1,4-thiazepane

• Molecular Formula: C11H14ClNS
• Molecular Weight: 227.75 g/mol
• IUPAC Name: 7-(2-chlorophenyl)-1,4-thiazepane
• InChI: InChI=1S/C11H14ClNS/c12-10-4-2-1-3-9(10)11-5-6-13-7-8-14-11/h1-4,11,13H,5-8H2
• InChI Key: VOQQIGDXXSJTAK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCSC1C2=CC=CC=C2Cl

Description

7-(2-Chlorophenyl)-1,4-thiazepane is a heterocyclic compound featuring a seven-membered 1,4-thiazepane ring fused with a 2-chlorophenyl substituent. The 1,4-thiazepane core consists of a sulfur atom and a nitrogen atom at positions 1 and 4, respectively, contributing to its unique conformational flexibility and electronic properties.

The molecular formula of the base compound can be inferred as C₁₁H₁₄ClNS, with a molecular weight of approximately 243.8 g/mol (calculated based on structural analogs). Its structural complexity arises from the puckered conformation of the seven-membered ring, a feature common in medium-sized heterocycles, which influences its interactions with biological targets . Derivatives such as 7-(2-Chlorophenyl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane (BK48078) (CAS 1797185-95-5) demonstrate additional functionalization, including a trifluoromethylpyridine carbonyl group, expanding its utility in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(2-Chlorophenyl)-1,4-thiazepane typically involves the cyclization of appropriate precursors. One common method includes the reaction of 2-chlorobenzylamine with a thioamide under basic conditions to form the thiazepane ring. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and the reaction mixture is heated to facilitate cyclization.

Industrial Production Methods

Industrial production of 7-(2-Chlorophenyl)-1,4-thiazepane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

7-(2-Chlorophenyl)-1,4-thiazepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the thiazepane ring to a more saturated form.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, and alkoxides.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Saturated thiazepane derivatives.

Substitution: Various substituted thiazepane derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 7-(2-Chlorophenyl)-1,4-thiazepane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or bind to receptors to alter cellular signaling. The exact molecular targets and pathways depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 7-(2-Chlorophenyl)-1,4-thiazepane can be contextualized by comparing it with analogous compounds (Table 1). Key comparison criteria include substituent effects, ring conformation, and pharmacological relevance.

Substituent Variations

• 7-Phenyl-1,4-thiazepane Hydrochloride (CAS 2097937-23-8): This analog lacks the 2-chloro substitution on the phenyl ring, resulting in a simpler molecular formula (C₁₁H₁₆ClNS) and reduced molecular weight (229.77 g/mol).

• 3-(2-Methoxyphenyl)-1,4-thiazepane Hydrochloride :
  The methoxy group at the 2-position introduces electron-donating effects, contrasting with the electron-withdrawing chloro substituent. This substitution likely enhances solubility in polar solvents but may diminish metabolic stability due to increased susceptibility to oxidative demethylation .

Functional Group Additions

• BK48078 :
  The addition of a 6-(trifluoromethyl)pyridine-3-carbonyl group to the thiazepane nitrogen yields a molecular weight of 400.8456 g/mol (C₁₈H₁₆ClF₃N₂OS ). The trifluoromethyl group enhances metabolic stability and bioavailability, while the pyridine carbonyl moiety introduces hydrogen-bonding capacity, improving target specificity .

Conformational Flexibility

The seven-membered 1,4-thiazepane ring exhibits puckering dynamics , as defined by Cremer and Pople’s coordinates . Compared to six-membered rings (e.g., piperidines), the thiazepane’s puckered conformation allows for greater adaptability in binding to enzymes or receptors. For instance, the chair conformation of piperidines imposes rigidity, whereas thiazepanes can adopt boat or twist-boat conformations, enabling interactions with diverse binding pockets.

Table 1. Comparative Analysis of 7-(2-Chlorophenyl)-1,4-thiazepane and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Pharmacological Relevance	References
7-(2-Chlorophenyl)-1,4-thiazepane	C₁₁H₁₄ClNS	~243.8	2-Chlorophenyl, S/N heteroatoms	Enhanced lipophilicity, target binding
7-Phenyl-1,4-thiazepane Hydrochloride	C₁₁H₁₆ClNS	229.77	Phenyl (no Cl), hydrochloride salt	Reduced binding affinity vs. Cl analog
3-(2-Methoxyphenyl)-1,4-thiazepane HCl	C₁₂H₁₈ClNOS	~267.8	2-Methoxyphenyl, electron-donating group	Improved solubility, metabolic liability
BK48078	C₁₈H₁₆ClF₃N₂OS	400.8456	Trifluoromethylpyridine carbonyl	High target specificity, stability

Research Implications

Comparative studies underscore the importance of substituent selection and ring conformation in modulating pharmacological activity. Further research into pharmacokinetics and toxicity profiles is warranted to validate these hypotheses.

Biological Activity

7-(2-Chlorophenyl)-1,4-thiazepane is a heterocyclic compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

7-(2-Chlorophenyl)-1,4-thiazepane features a seven-membered ring containing sulfur and nitrogen atoms, with a chlorophenyl group attached. This structural composition is believed to contribute to its biological efficacy.

Property	Value
Molecular Formula	C₉H₈ClN₁S
Molecular Weight	201.68 g/mol
Solubility	Soluble in organic solvents

Anticonvulsant Activity

Research indicates that 7-(2-Chlorophenyl)-1,4-thiazepane exhibits significant anticonvulsant properties. In a study involving mice, the compound demonstrated protective effects against seizures induced by various convulsants. This suggests potential applications in epilepsy treatment .

Antifungal Properties

The compound has also been evaluated for antifungal activity against strains such as Candida albicans and Aspergillus fumigatus. Preliminary findings suggest that it may disrupt fungal cell membranes or inhibit growth pathways, although the exact mechanisms remain to be elucidated .

Anxiolytic Effects

In addition to its anticonvulsant and antifungal properties, 7-(2-Chlorophenyl)-1,4-thiazepane has shown potential anxiolytic effects in animal models. This suggests that it may be beneficial for treating anxiety disorders .

The biological activity of 7-(2-Chlorophenyl)-1,4-thiazepane can be attributed to several mechanisms:

• Ion Channel Modulation: The compound may interact with ion channels involved in neuronal excitability, contributing to its anticonvulsant effects.
• Membrane Disruption: Its antifungal action likely involves compromising the integrity of fungal cell membranes.
• Neurotransmitter Interaction: Potential modulation of neurotransmitter systems could underlie its anxiolytic properties.

Study on Anticonvulsant Activity

A study conducted on the anticonvulsant effects of 7-(2-Chlorophenyl)-1,4-thiazepane involved administering varying doses to mice subjected to seizure-inducing agents. The results indicated a dose-dependent reduction in seizure frequency and duration, highlighting its potential as an anticonvulsant drug.

Antifungal Efficacy Evaluation

In vitro studies assessed the antifungal efficacy of the compound against several strains. The results demonstrated significant inhibition of fungal growth at concentrations as low as 10 µg/mL, suggesting strong antifungal potential.